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Compound of Interest

Compound Name:
2-(2-Isopropyl-5-

methylphenoxy)acetic acid

Cat. No.: B182958 Get Quote

For researchers, scientists, and drug development professionals seeking to procure 2-(2-
Isopropyl-5-methylphenoxy)acetic acid for investigational purposes, a variety of reputable

chemical suppliers offer this compound. This document provides a comprehensive overview of

available suppliers, potential research applications based on related compounds, and

generalized experimental protocols that can be adapted for its study.

Procurement of 2-(2-Isopropyl-5-
methylphenoxy)acetic Acid
This chemical compound, identified by the CAS Number 5333-40-4, is available from several

well-established suppliers catering to the research and development community. Purity levels

are typically high, ensuring the reliability of experimental outcomes.
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Supplier
Available
Quantities

Purity Catalog Number

Lab Pro Inc. 1g Min. 98.0% (GC,T) I1014-1G[1]

Matrix Scientific Inquire for details Not specified 097135[2]

TCI America (via

Fisher Scientific)
1g, 5g ≥98.0% (GC,T) I10141G, I10145G[3]

P&S Chemicals Inquire for details Not specified Not specified[4]

Sigma-Aldrich Inquire for details 98% AMBH97BA0284

Laibo Chem (via Orion

Cientific)
250mg, 1g, 5g, 25g Not specified

LB445487BR,

LB445488BR,

LB445489BR,

LB445490BR[5][6]

Application Notes: Exploring Potential Research
Avenues
While direct research applications of 2-(2-Isopropyl-5-methylphenoxy)acetic acid are not

extensively documented in publicly available literature, the structural motif of phenoxyacetic

acid and its derivatives suggests several promising areas of investigation, particularly in the

realm of antimicrobial and metabolic research.

Antimicrobial Research
Derivatives of 2-(2-Isopropyl-5-methylphenoxy)acetic acid have been synthesized and

evaluated for their potential as antimicrobial agents. A study on novel 2-(2'-Isopropyl-5'-

methylphenoxy)acetyl amino acids and dipeptides, which use the title compound as a starting

material, demonstrated antibacterial and antifungal activities. This suggests that 2-(2-
Isopropyl-5-methylphenoxy)acetic acid itself could serve as a valuable scaffold or starting

material in the development of new antimicrobial drugs. Researchers could explore its intrinsic

activity against a panel of pathogenic bacteria and fungi.

Metabolic Disease Research
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Phenoxyacetic acid derivatives are structurally related to a class of drugs known as fibrates,

which are agonists of the Peroxisome Proliferator-Activated Receptors (PPARs). PPARs are

key regulators of lipid and glucose metabolism, making them important targets in the treatment

of dyslipidemia and type 2 diabetes. Although no direct studies link 2-(2-Isopropyl-5-
methylphenoxy)acetic acid to PPAR activation, its structural similarity to known PPAR

agonists warrants investigation into its potential effects on these nuclear receptors and its utility

in metabolic disease research.

Experimental Protocols
The following are generalized protocols that can be adapted for the investigation of 2-(2-
Isopropyl-5-methylphenoxy)acetic acid.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing
(Broth Microdilution)
This protocol is a standard method to determine the Minimum Inhibitory Concentration (MIC) of

a compound against microbial strains.

Materials:

2-(2-Isopropyl-5-methylphenoxy)acetic acid

Bacterial or fungal strains of interest

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 2-(2-Isopropyl-5-
methylphenoxy)acetic acid in a suitable solvent (e.g., DMSO).

Serial Dilutions: Perform serial two-fold dilutions of the stock solution in the appropriate broth

medium in the wells of a 96-well plate to achieve a range of concentrations.
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Inoculum Preparation: Prepare a standardized inoculum of the microbial strain as per CLSI

guidelines.

Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a positive

control (microbes in broth without the compound) and a negative control (broth only).

Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for

bacteria, 35°C for 24-48 hours for fungi).

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism. This can be determined visually or by measuring

the optical density at 600 nm.

Protocol 2: PPAR Agonist Activity Screening (Luciferase
Reporter Assay)
This protocol can be used to screen for the compound's ability to activate PPARs.

Materials:

2-(2-Isopropyl-5-methylphenoxy)acetic acid

Cell line expressing a specific PPAR isoform (e.g., PPARα, PPARγ) and a luciferase reporter

gene under the control of a PPAR-responsive element (PPRE).

Cell culture medium and reagents

Luciferase assay system

Luminometer

Procedure:

Cell Seeding: Seed the reporter cell line in a 96-well plate and allow them to adhere

overnight.

Compound Treatment: Treat the cells with various concentrations of 2-(2-Isopropyl-5-
methylphenoxy)acetic acid. Include a vehicle control (e.g., DMSO) and a positive control
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(a known PPAR agonist).

Incubation: Incubate the cells for a sufficient period (e.g., 18-24 hours) to allow for gene

expression.

Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer

according to the manufacturer's instructions for the luciferase assay system.

Data Analysis: An increase in luciferase activity compared to the vehicle control indicates

PPAR activation.

Logical Workflow for Investigating 2-(2-Isopropyl-5-
methylphenoxy)acetic Acid
The following diagram illustrates a logical workflow for the initial investigation of this compound.
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Figure 1. A logical workflow for the initial research and development stages of 2-(2-Isopropyl-
5-methylphenoxy)acetic acid.

Potential Signaling Pathway Involvement
Should 2-(2-Isopropyl-5-methylphenoxy)acetic acid be identified as a PPAR agonist, it

would likely modulate the expression of genes involved in lipid and glucose metabolism. The

diagram below illustrates a simplified PPAR signaling pathway.
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Figure 2. A simplified diagram of the Peroxisome Proliferator-Activated Receptor (PPAR)
signaling pathway, a potential target for 2-(2-Isopropyl-5-methylphenoxy)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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